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Compound of Interest

Compound Name: Propoxate, (S)-

L Get Quote

Cat. No.: B12749363

For researchers and scientists engaged in drug development, the proper handling and disposal
of chemical compounds are paramount to ensuring laboratory safety and environmental
protection. This guide provides essential, step-by-step procedures for the safe disposal of
Propoxate, (S)-, a compound structurally similar to known anesthetics. Adherence to these
protocols is critical due to the compound's hazardous characteristics.

Key Chemical and Physical Properties

A thorough understanding of a substance's properties is the foundation of safe handling and
disposal. Below is a summary of the known quantitative data for Propoxate. It is important to
note that this data may not be specific to the (S)- isomer but is based on available information
for Propoxate.

Property

Value

Molecular Formula

C1sH1sN202[1][2][3][4]

Molecular Weight 258.32 g/mol [1][3]

CAS Number 61045-93-0 (for (R)-isomer)[1][2]
Purity >98%(2]

Formulation A 10 mg/ml solution in acetonitrile[2]
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Experimental Protocols for Disposal

The following procedures are synthesized from safety data sheets and are designed to provide
a clear, operational workflow for the disposal of Propoxate, (S)-.

Immediate Safety Precautions

Before beginning any disposal process, ensure all necessary personal protective equipment
(PPE) is worn, including gloves, protective clothing, and eye protection.[5] All handling of
Propoxate, (S)- should occur under a chemical fume hood to avoid inhalation of any dust or
vapors.[5]

Step-by-Step Disposal Procedure

» Container Management: Do not mix Propoxate, (S)- waste with other chemicals.[5] All waste
material should be left in its original container, or a clearly labeled, compatible container.[5]

o Waste Collection:

o Spills: In the event of a spill, dike the area to prevent spreading.[6] Use a suitable
absorbent material to collect the spilled substance.[6] If the spilled material can be
recovered and used, it should be applied according to its intended use.[6] Otherwise, the
contained and solidified spill should be placed in a suitable container for disposal.[6] After
the bulk of the spill has been cleaned, decontaminate the area with water and collect the
wash water for approved disposal.[6]

o Unused Product: For unused Propoxate, (S)-, the material should be disposed of as
hazardous waste.

» Disposal: Waste material must be disposed of in accordance with all national and local
regulations.[5] This typically involves transferring the waste to an approved waste disposal
plant.[5] It is crucial to avoid discharging the substance into the environment, as it is very
toxic to aquatic life with long-lasting effects.[5][7][8]

o Container Disposal: Uncleaned containers should be handled in the same manner as the
product itself.[S] Empty containers should be completely drained, with the label kept intact,
and given to a certified disposal contractor.[9]
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Visualizing the Disposal Workflow

To further clarify the procedural flow for the safe disposal of Propoxate, (S)-, the following
diagram outlines the key decision points and actions.
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Caption: Logical workflow for the proper disposal of Propoxate, (S)-.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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